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Compound of Interest

Compound Name: 2,3,5,5-Tetramethylhexanal

CAS No.: 68391-29-7

Cat. No.: B8736681 Get Quote

CAS No: 68391-29-7 | Formula: C₁₀H₂₀O | Mol.[1][2][3][4] Weight: 156.27 g/mol Synonyms:

TMH Aldehyde; Hexanal, 2,3,5,5-tetramethyl-[1][3][5][6]

Part 1: Chemical Profile & Structural Analysis
Molecular Architecture
Unlike linear decanal, 2,3,5,5-tetramethylhexanal possesses a highly sterically hindered

backbone. The presence of a methyl group at the

-carbon (C2) and a gem-dimethyl group at the

-carbon (C5) significantly alters its reactivity profile.

Steric Hindrance: The

-methyl group reduces the rate of nucleophilic attack at the carbonyl carbon compared to
straight-chain aldehydes. However, it does not eliminate the risk of autoxidation.

Lipophilicity: The high carbon-to-oxygen ratio and branching increase lipophilicity (LogP

~3.3–3.8 estimated), facilitating rapid dermal penetration.

Physicochemical Data Summary
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Property
Value
(Experimental/Predicted)

Operational Implication

Physical State Colorless to pale yellow liquid
Standard liquid handling

protocols apply.

Flash Point ~65–75°C (Closed Cup)*

Combustible (Class IIIA).

Requires grounding; avoid

open flames.

Vapor Pressure ~0.08 mmHg @ 25°C

Low volatility, but headspace

accumulation in sealed vessels

is hazardous.

Auto-ignition > 200°C (Estimated)

Thermal stability is moderate,

but peroxides lower this

threshold.

Solubility
Insoluble in water; Soluble in

EtOH, oils

Use alcohol or surfactant-

based cleaners for

decontamination.

*Note: Flash point is estimated based on structural analogues (e.g., 3,5,5-trimethylhexanal).

Always treat as combustible.

Part 2: Toxicological Landscape & Reactivity
The "Schiff Base" Mechanism
As an aldehyde, the primary toxicity vector is the formation of Schiff bases (imines) with amino

groups on proteins (lysine residues) and DNA.[7][8][9][10]

Sensitization (H317): While steric hindrance slows reaction rates, this molecule is a potential

skin sensitizer. Repeated exposure can lead to haptenization of skin proteins, triggering T-

cell mediated allergic contact dermatitis.

Irritation (H315/H319): Direct interaction with mucous membranes causes protein

denaturation, leading to erythema (skin) and conjunctivitis (eyes).
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Reactivity: The Autoxidation Trap
The most critical instability factor is autoxidation. Upon exposure to air, the aldehyde hydrogen

is abstracted, forming a radical that reacts with

to form a peracid, which then disproportionates into the corresponding carboxylic acid (2,3,5,5-
tetramethylhexanoic acid).

Risk: Peracids are shock-sensitive and stronger oxidizers than the parent aldehyde. Indicator:

Appearance of white solids (acid crystals) or a "sour" note in the odor profile indicates

degradation.

Part 3: Advanced Handling & Containment Protocols
The "Inert Chain of Custody"
To maintain chemical integrity and safety, an unbroken chain of inert atmosphere is required.

Protocol 1: Storage & Aliquoting

Primary Storage: Store under Argon or Nitrogen headspace. Argon is preferred as it is

heavier than air and forms a more effective blanket over the liquid surface.

Septum Seals: Use Teflon-lined silicone septa. Avoid natural rubber, which swells and

degrades upon contact with branched aldehydes.

Temperature: Maintain at 2–8°C. Cold storage slows the kinetics of radical initiation

(autoxidation).

Engineering Controls & PPE[9]
Ventilation: All open handling must occur inside a Class II Fume Hood.

Glove Selection:

Recommended:Nitrile (≥ 0.11 mm) for splash protection.

Critical: For prolonged immersion or spill cleanup, use Laminate (Silver Shield) or Viton.

The lipophilic nature of TMH aldehyde allows it to permeate thin latex or vinyl gloves
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rapidly.

Part 4: Emergency Response Dynamics
Spill Management (The Bisulfite Method)
Do not simply absorb aldehydes; neutralize them chemically to lower vapor pressure and

reactivity.

Evacuate & Ventilate: Remove ignition sources.

Neutralization: Apply a saturated Sodium Bisulfite (

) solution to the spill.

Mechanism: Bisulfite forms a water-soluble adduct with the aldehyde (sulfonate salt),

effectively trapping the volatile organic.

Absorption: Absorb the resulting aqueous slurry with vermiculite or sand.

Disposal: Incineration is the only approved disposal method for the final waste.

Fire Fighting
Media: Alcohol-resistant foam or Dry Chemical (ngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

).

Contraindication: Do NOT use a direct water jet.[9] This will spread the lipophilic liquid,

increasing the surface area for fire.

Part 5: Visualizations
Diagram 1: Autoxidation & Degradation Pathway
This diagram illustrates why inert storage is non-negotiable. The formation of the peracid

intermediate presents a hidden explosion/reactivity hazard.
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Caption: The autoxidation cascade. Exposure to air (

) converts the aldehyde to unstable peracids before degrading to acid.

Diagram 2: Hierarchy of Controls Workflow
A decision tree for researchers to validate their experimental setup before handling.
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Start: Handling TMH Aldehyde

Is Fume Hood Available?

STOP: Do Not Proceed
Inhalation Hazard

No

Glove Check:
Nitrile (Splash) or Viton (Immersion)?

Yes

STOP: Latex/Vinyl Permeable

No

Atmosphere Check:
Argon/Nitrogen Blanket?

Yes

WARNING: High Peroxide Risk
Test before Distillation

No

PROCEED:
Synthesize / Aliquot

Yes

Click to download full resolution via product page

Caption: Operational safety logic. Failure at any node requires immediate work stoppage to

prevent exposure or degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 68391-29-7|2,3,5,5-tetramethylhexanal|BLD Pharm [bldpharm.com]

2. Hexanal, 2,3,5,5-tetramethyl- | C10H20O | CID 109323 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. TMH aldehyde, 68391-29-7 [thegoodscentscompany.com]

4. Hexanal, 2,3,5,5-tetramethyl- - ChemInfo Public [recherche.chemikalieninfo.de]

5. Substance Registry Services | US EPA [cdxapps.epa.gov]

6. 2,3,5,5-tetramethylhexanal | 68391-29-7 [amp.chemicalbook.com]

7. researchgate.net [researchgate.net]

8. The Good Scents Company safety data sheet for decanal (aldehyde C-10)
[thegoodscentscompany.com]

9. indenta.com [indenta.com]

10. perfumersupplyhouse.com [perfumersupplyhouse.com]

To cite this document: BenchChem. [2,3,5,5-Tetramethylhexanal: Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/109323
https://www.benchchem.com/product/b8736681?utm_src=pdf-body
https://www.benchchem.com/product/b8736681?utm_src=pdf-body
https://comptox.epa.gov/dashboard/chemical/details/DTXSID70867581
http://www.thegoodscentscompany.com/data/rw1036391.html
https://www.benchchem.com/product/b8736681?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/68391-29-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanal_-2_3_5_5-tetramethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanal_-2_3_5_5-tetramethyl
http://www.thegoodscentscompany.com/data/rw1050831.html
https://recherche.chemikalieninfo.de/public/stoff/170537
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/423095
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4933216.htm
https://www.researchgate.net/publication/230138604_Structure-Activity_Relationships_for_Aldehyde_Categories
http://www.thegoodscentscompany.com/msds/md101370.html
http://www.thegoodscentscompany.com/msds/md101370.html
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/112-31-2-11.pdf
https://perfumersupplyhouse.com/wp-content/uploads/2014/04/ALDEHYDE-C-10-MSDS.pdf
https://www.benchchem.com/product/b8736681#2-3-5-5-tetramethylhexanal-safety-data-sheet-sds-overview
https://www.benchchem.com/product/b8736681#2-3-5-5-tetramethylhexanal-safety-data-sheet-sds-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8736681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b8736681#2-3-5-5-tetramethylhexanal-safety-data-
sheet-sds-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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